2-Propoxycinnamic acid
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Overview
Description
2-Propoxycinnamic acid is a chemical compound with the formula C12H14O3 . It has a molecular weight of 206.2378 . The IUPAC Standard InChI is InChI=1S/C12H14O3/c1-2-9-15-11-6-4-3-5-10 (11)7-8-12 (13)14/h3-8H,2,9H2,1H3, (H,13,14)/b8-7+ .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI string mentioned above . The structure can also be viewed as a 2D Mol file or a computed 3D SD file .Properties
CAS No. |
91496-58-1 |
---|---|
Molecular Formula |
C12H14O3 |
Molecular Weight |
206.24 g/mol |
IUPAC Name |
3-(2-propoxyphenyl)prop-2-enoic acid |
InChI |
InChI=1S/C12H14O3/c1-2-9-15-11-6-4-3-5-10(11)7-8-12(13)14/h3-8H,2,9H2,1H3,(H,13,14) |
InChI Key |
AVGAJRVCSFECRC-UHFFFAOYSA-N |
Canonical SMILES |
CCCOC1=CC=CC=C1C=CC(=O)O |
Origin of Product |
United States |
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